2-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-ethylacetamide

• IUPAC Name: 2-[2-[(3-chlorophenyl)carbamoylamino]-1,3-thiazol-4-yl]-N-ethylacetamide
• InChI: InChI=1S/C14H15ClN4O2S/c1-2-16-12(20)7-11-8-22-14(18-11)19-13(21)17-10-5-3-4-9(15)6-10/h3-6,8H,2,7H2,1H3,(H,16,20)(H2,17,18,19,21)
• InChI Key: MONQAMYNBONXTC-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CC1=CSC(=N1)NC(=O)NC2=CC(=CC=C2)Cl
• Molecular Formula: C14H15ClN4O2S
• Molecular Weight: 338.8 g/mol
• CAS No.: 923139-56-4

Description

“2-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-ethylacetamide” is a complex organic compound. It contains a thiazole ring, which is a type of heterocyclic compound. The thiazole ring is substituted with various functional groups including a carbamoyl group attached to a 3-chlorophenyl group, an amino group, and an ethylacetamide group.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name and the general knowledge of organic chemistry. It contains a thiazole ring, which is a five-membered ring containing one sulfur atom and one nitrogen atom. The thiazole ring is substituted at the 2-position with a carbamoyl group that is further substituted with a 3-chlorophenyl group. At the 4-position of the thiazole ring, there is a substitution with an ethylacetamide group.

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazole derivatives, have been found to interact with multiple receptors .

Mode of Action

Thiazole derivatives have been reported to have diverse biological activities, suggesting that they may interact with their targets in a variety of ways .

Biochemical Pathways

Thiazole derivatives have been reported to have diverse biological activities, suggesting that they may affect a variety of biochemical pathways .

Result of Action

Thiazole derivatives have been reported to have diverse biological activities, suggesting that they may have a variety of molecular and cellular effects .

Biochemical Analysis

Biochemical Properties

Thiazole derivatives have been reported to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions can vary depending on the specific structure of the thiazole derivative and the biomolecules it interacts with .

Cellular Effects

Thiazole derivatives have been reported to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Thiazole derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .